![molecular formula C11H6F3NO2S B2438572 2-[3-(trifluoromethyl)phenyl]-1,3-thiazole-4-carboxylic Acid CAS No. 115311-32-5](/img/structure/B2438572.png)
2-[3-(trifluoromethyl)phenyl]-1,3-thiazole-4-carboxylic Acid
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Overview
Description
“2-[3-(trifluoromethyl)phenyl]-1,3-thiazole-4-carboxylic Acid” is a chemical compound with the molecular weight of 291.23 . It is a solid substance with a melting point between 178 - 180°C .
Molecular Structure Analysis
The molecular structure of “2-[3-(trifluoromethyl)phenyl]-1,3-thiazole-4-carboxylic Acid” is represented by the InChI code: 1S/C11H5F4NO2S/c12-7-3-5 (1-2-6 (7)11 (13,14)15)9-16-8 (4-19-9)10 (17)18/h1-4H, (H,17,18) .Physical And Chemical Properties Analysis
“2-[3-(trifluoromethyl)phenyl]-1,3-thiazole-4-carboxylic Acid” is a solid substance with a melting point between 178 - 180°C . Its molecular weight is 291.23 .Scientific Research Applications
Medicinal Chemistry and Drug Development
- CGRP Receptor Antagonism : The meningeal blood vessels and dura are pain-sensitive and innervated by peripheral sensory trigeminal nerves. This compound acts as a calcitonin gene-related peptide (CGRP) receptor antagonist, which makes it relevant in the context of migraine research and pain management .
Organic Synthesis and Chemical Reactions
- Building Block for Heterocyclic Compounds : Researchers use 2-[3-(trifluoromethyl)phenyl]-1,3-thiazole-4-carboxylic acid as a precursor in the synthesis of various heterocyclic compounds. For instance, it can be transformed into 1-phenyl-4,6-bis-trifluoromethyl-1H-pyrazolo[3,4-d]pyrimidine by reacting with sodium 5-amino-1-phenyl-1H-pyrazole-4-carboxylate .
Safety and Hazards
The safety information for “2-[3-(trifluoromethyl)phenyl]-1,3-thiazole-4-carboxylic Acid” indicates that it may be harmful if swallowed, inhaled, or comes into contact with skin . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area .
Mechanism of Action
Target of Action
Compounds with a trifluoromethyl group have been shown to exhibit improved drug potency towards certain enzymes .
Mode of Action
It is known that the trifluoromethyl group can enhance the potency of drugs by lowering the pka of the cyclic carbamate through a key hydrogen bonding interaction with the protein .
Biochemical Pathways
Compounds with a trifluoromethyl group have been shown to interact with various biochemical pathways, influencing the activity of certain enzymes .
Pharmacokinetics
It is known that the trifluoromethyl group can influence the pharmacokinetic properties of drugs .
Result of Action
The trifluoromethyl group has been shown to enhance the potency of drugs, suggesting that it may have significant molecular and cellular effects .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 2-[3-(trifluoromethyl)phenyl]-1,3-thiazole-4-carboxylic Acid. For instance, the trifluoromethyl group’s electronegativity, size, electrostatic interactions, and lipophilicity can significantly impact the chemical reactivity, physico-chemical behavior, and biological activity of the compound .
properties
IUPAC Name |
2-[3-(trifluoromethyl)phenyl]-1,3-thiazole-4-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H6F3NO2S/c12-11(13,14)7-3-1-2-6(4-7)9-15-8(5-18-9)10(16)17/h1-5H,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OMMDRDBAUFWKPT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)C(F)(F)F)C2=NC(=CS2)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H6F3NO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[3-(trifluoromethyl)phenyl]-1,3-thiazole-4-carboxylic Acid | |
CAS RN |
115311-32-5 |
Source
|
Record name | 2-[3-(trifluoromethyl)phenyl]-1,3-thiazole-4-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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